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Compound of Interest

Compound Name: Benzamide-15N

Cat. No.: B123844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzamide-15N, a stable isotope-
labeled compound crucial for a variety of research and development applications. The
document detalils its structure, methods of isotopic labeling, analytical protocols, and key uses
in the scientific field, with a focus on quantitative data and experimental methodologies.

Structure and Physicochemical Properties

Benzamide-15N is an isotopologue of Benzamide, where the naturally abundant nitrogen-14
(**N) atom in the amide group is replaced by the stable, heavier isotope nitrogen-15 (*>N).[1]
This substitution is foundational to its utility in analytical chemistry, as it allows the molecule to
be distinguished from its natural counterpart by mass-sensitive and nuclear magnetic
resonance techniques.[1] The fundamental structure consists of a benzene ring attached to a
15N-labeled carboxamide group.[2][3]

Table 1: Physicochemical Properties of Benzamide-15N
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Property Value Reference(s)
Chemical Formula CeHsCO*>NH:2

Molecular Weight ~122.13 g/mol [41[5]

Labeled CAS Number 31656-62-9 [41[6]
Unlabeled CAS Number 55-21-0 [4115]
Appearance White to off-white solid/crystals  [2]

Melting Point 125-128 °C

Isotopic Purity Typically =98 atom % >N

Chemical Purity Typically =98% [41[5]

Mass Shift M+1

Isotopic Labeling: Synthesis and Incorporation

The introduction of the >N isotope into the benzamide structure is a critical step that enables
its function as a tracer or internal standard. Several methodologies can be employed for >N
isotopic labeling.

General Labeling Strategies

» Direct Incorporation: This is the most straightforward approach, involving the use of °N-
labeled precursors in the chemical synthesis. For Benzamide-1°N, this would typically involve
reacting benzoyl chloride with a >°N-labeled ammonia source, such as *>N-ammonium
chloride (**NHaCl) or *>*N-ammonia gas (*>NHs).[1]

« Isotopic Exchange: In this method, the 1N atom in an existing amide molecule is swapped
for a >N atom.[1] While more complex for a simple molecule like benzamide, late-stage
isotopic exchange techniques have been developed for more complex primary amines,
offering a pathway to introduce >N without requiring a complete de novo synthesis.[7]

» Biosynthetic Incorporation: For producing °N-labeled biomolecules like proteins,
microorganisms (e.g., E. coli) are cultured in a minimal medium where the sole nitrogen
source is a *>N-labeled compound, such as *>NHa4Cl. This results in the uniform incorporation
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of 13N into all nitrogen-containing biomolecules, including the amide bonds of the protein
backbone.[1][8][9]

The diagram below illustrates a generalized workflow for the direct synthesis of Benzamide-
15N.
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(CGHSCOC') (e g., **°NHaCl)
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Click to download full resolution via product page
Generalized Synthetic Workflow for Benzamide-15N.

Experimental Protocols and Analytical
Characterization

The precise characterization of Benzamide-15N is essential to confirm its isotopic enrichment
and chemical purity. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) are the primary analytical techniques used.
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NMR Spectroscopy Protocol

15N NMR spectroscopy directly probes the labeled nitrogen nucleus, providing information
about its chemical environment.[10][11] It is a definitive method for confirming the position of
the isotopic label.

General Protocol for >N NMR Acquisition:

o Sample Preparation: Dissolve a precisely weighed sample of Benzamide-15N (typically to a
concentration of ~0.1 M) in a suitable deuterated solvent (e.g., DMSO-ds).

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped
with a broadband probe capable of detecting the *>N frequency (~40.5 MHz on a 400 MHz
instrument).[10]

o Referencing: Use an external reference standard, such as neat nitromethane (CHsNO2), set
to 0.0 ppm.[10]

e Acquisition Parameters:

o Employ a gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE),
ensuring accurate quantification.[10]

o Set the probe temperature (e.g., 30 °C) for consistency.[10]

o Use a pulse angle less than 90° (e.g., ~30°) combined with a suitable relaxation delay
(e.g., 5 seconds) to allow for adequate spin relaxation between scans.[10]

o Acquire a sufficient number of scans to achieve a high signal-to-noise ratio, which may
require several hours of acquisition time due to the low gyromagnetic ratio of 1>N.[10]

» Data Processing: Process the resulting Free Induction Decay (FID) with appropriate Fourier
transformation and phase correction to obtain the final >°N NMR spectrum.

Mass Spectrometry Protocol

Mass spectrometry is used to determine the molecular weight of the labeled compound and to
quantify the level of isotopic enrichment.
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General Protocol for GC/MS Analysis:

o Sample Preparation: Prepare a dilute solution of Benzamide-15N in a volatile organic
solvent (e.g., acetone, ethyl acetate). For complex matrices, a derivatization step (e.g., using
tert-butyldimethylsilyl derivatives) may be necessary to improve volatility and
chromatographic properties.[12]

e Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with
an electron impact (El) ionization source.

o Chromatography: Inject the sample onto a suitable GC column (e.g., a nonpolar or medium-
polarity column) and run a temperature program that effectively separates the analyte from
any impurities.

e Mass Analysis:
o Acquire mass spectra across the elution peak of benzamide.

o Use selected ion monitoring (SIM) to precisely measure the ion currents for the molecular
ion of unlabeled benzamide (m/z 121) and *>N-labeled benzamide (m/z 122).[12]

o Data Analysis: Calculate the isotopic enrichment by determining the ratio of the peak areas
for the labeled and unlabeled ions, after correcting for the natural abundance of isotopes.

The following diagram outlines a typical workflow for the characterization and use of
Benzamide-15N as an internal standard.
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Analytical Workflow for Benzamide-15N.

Applications in Research and Drug Development
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The primary value of Benzamide-15N lies in its application as a tracer and an internal
standard. Stable isotope labeling is a preferred method in drug development for quantitative
analysis because the labeled standard co-elutes with the analyte and experiences similar
matrix effects during extraction and ionization.[6]

e Internal Standard for Quantification: Benzamide-15N is an ideal internal standard for the
guantification of unlabeled benzamide in biological matrices (e.g., plasma, urine) using LC-
MS or GC-MS. Its chemical and physical properties are nearly identical to the analyte, but its
mass is different by one unit, allowing for clear differentiation.[6]

» Metabolic Studies: As a stable isotope-labeled tracer, it can be used in metabolic flux
analysis (MFA) and to monitor the metabolic fate of benzamide-containing drugs in vivo.[6]
Researchers can track the incorporation and transformation of the 1°N label through various
metabolic pathways.

e Enzyme Inhibition Studies: Benzamide is known to be an inhibitor of poly(ADP-ribose)
polymerase (PARP), an enzyme involved in DNA repair.[6] Benzamide-15N can be used as
a labeled inhibitor in experiments to study enzyme kinetics, binding, and mechanism of
action, particularly in complex biological systems where it can be distinguished from other
nitrogen-containing molecules.[6]

The diagram below shows the logical role of a 1>N-labeled compound like Benzamide-15N in a
typical pharmacokinetic study.
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Role of Benzamide-15N in a Pharmacokinetic Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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